2,6-Difluoro-3-nitrobenzoic acid
Cat. No. B1296600
M. Wt: 203.1 g/mol
InChI Key: PDDHSNODMFIIRV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07893267B2
Procedure details
5.0 mL of conc. HNO3 at 0° C. was slowly treated with 10.0 mL of colic. H2SO4, then 3.2 g (20 mmol) of 2,6-difluoro-benzoic acid. The reaction mixture was warmed to room temperature and stirred overnight. The mixture was poured into a beaker containing ice. The resulting solid was collected by filtration, washed with cold water and dried to produce 4.0 g (80%) of 2,6-difluoro-3-nitro-benzoic acid as a white solid. LCMS: 204 (M+1)+.
Yield
80%
Identifiers
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REACTION_CXSMILES
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[N+:1]([O-:4])(O)=[O:2].OS(O)(=O)=O.[F:10][C:11]1[CH:19]=[CH:18][CH:17]=[C:16]([F:20])[C:12]=1[C:13]([OH:15])=[O:14]>>[F:10][C:11]1[C:19]([N+:1]([O-:4])=[O:2])=[CH:18][CH:17]=[C:16]([F:20])[C:12]=1[C:13]([OH:15])=[O:14]
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Inputs
Step One
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Name
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|
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Quantity
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5 mL
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|
Type
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reactant
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Smiles
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[N+](=O)(O)[O-]
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Step Two
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Name
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|
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Quantity
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0 (± 1) mol
|
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Type
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reactant
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Smiles
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OS(=O)(=O)O
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Step Three
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Name
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Quantity
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3.2 g
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Type
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reactant
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Smiles
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FC1=C(C(=O)O)C(=CC=C1)F
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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|
Details
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stirred overnight
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Rate
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UNSPECIFIED
|
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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|
Details
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The mixture was poured into a beaker
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ADDITION
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Type
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ADDITION
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Details
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containing ice
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FILTRATION
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Type
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FILTRATION
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|
Details
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The resulting solid was collected by filtration
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WASH
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Type
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WASH
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|
Details
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washed with cold water
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CUSTOM
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Type
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CUSTOM
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|
Details
|
dried
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
|
Name
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|
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Type
|
product
|
|
Smiles
|
FC1=C(C(=O)O)C(=CC=C1[N+](=O)[O-])F
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 4 g | |
| YIELD: PERCENTYIELD | 80% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
